Cas no 61469-00-9 (trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid)

61469-00-9 structure
Product name:trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-(4-methoxybenzoyl)-, trans-
- MFCD01319772
- cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylicacid
- 4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
- cis-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
- cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
- MFCD01311337
- AKOS016017453
- 61469-00-9
- 61468-99-3
- TRANS-4-(4-METHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- AKOS016017372
- trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
- trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
-
- MDL: MFCD01319772
- Inchi: InChI=1S/C15H18O4/c1-19-13-8-6-11(7-9-13)14(16)10-2-4-12(5-3-10)15(17)18/h6-10,12H,2-5H2,1H3,(H,17,18)/t10-,12-
- InChI Key: ZCOFSVWMFCGXFR-UMSPYCQHSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)[C@H]2CC[C@@H](CC2)C(=O)O
Computed Properties
- Exact Mass: 262.12054
- Monoisotopic Mass: 262.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 461.9±35.0 °C at 760 mmHg
- Flash Point: 173.5±19.4 °C
- PSA: 63.6
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T082085-500mg |
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid |
61469-00-9 | 500mg |
$ 975.00 | 2022-06-03 | ||
TRC | T082085-250mg |
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid |
61469-00-9 | 250mg |
$ 585.00 | 2022-06-03 | ||
Fluorochem | 201261-1g |
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid |
61469-00-9 | >95% | 1g |
£749.00 | 2022-03-01 | |
Crysdot LLC | CD12054747-1g |
trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid |
61469-00-9 | 97% | 1g |
$545 | 2024-07-24 | |
Fluorochem | 201261-5g |
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid |
61469-00-9 | >95% | 5g |
£2448.00 | 2022-03-01 | |
Fluorochem | 201261-2g |
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid |
61469-00-9 | >95% | 2g |
£1362.00 | 2022-03-01 | |
Crysdot LLC | CD12054747-5g |
trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid |
61469-00-9 | 97% | 5g |
$1584 | 2024-07-24 |
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Related Literature
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
-
M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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4. Book reviews
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